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This guide provides a detailed comparison of the light fastness properties of two commonly
used disperse dyes, Disperse Blue 291 and Disperse Blue 79. The information presented
herein is intended for researchers, scientists, and professionals in the drug development and
textile industries where color stability upon light exposure is a critical parameter. This document
summarizes available quantitative data, details experimental protocols for light fastness testing,
and provides a visual representation of the experimental workflow.

Quantitative Data Summary

The light fastness of disperse dyes is a critical factor in the quality and durability of dyed
textiles, particularly for materials intended for applications with high exposure to sunlight. The
following table summarizes the light fastness ratings for Disperse Blue 291 and Disperse Blue
79, based on industry standards. Light fastness is typically evaluated on a scale of 1 to 8, with
8 representing the highest fastness.

Light Fastness

Dye Name C.l. Name . Substrate
Rating

Disperse Blue 291:1 113395 5 Polyester

Disperse Blue 79 11345 6-7 Polyester
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Note: The light fastness of a dye can be influenced by the depth of the shade on the fabric;
paler shades tend to have lower fastness ratings.

Experimental Protocol: Light Fasthess Assessment

The light fastness of disperse dyes is determined using standardized methods, such as the
AATCC Test Method 16.3 or ISO 105-B02. These tests are designed to simulate the effects of
sunlight on textiles and provide a reproducible measure of a dye's resistance to fading.

Obijective: To determine the colorfastness to light of textiles dyed with Disperse Blue 291 and
Disperse Blue 79.

Apparatus and Materials:

Xenon arc lamp apparatus

AATCC Blue Wool Lightfastness Standards or ISO Blue Wool References

Spectrophotometer or Gray Scale for Color Change

Dyed textile specimens (Polyester)

Opague masks
Procedure:

e Specimen Preparation: Samples of polyester fabric dyed with Disperse Blue 291 and
Disperse Blue 79 are cut to the required dimensions. A portion of each specimen is covered
with an opaque mask to serve as an unexposed control.

o Reference Standards: A set of Blue Wool Lightfastness Standards is prepared in the same
manner as the test specimens. These standards have known fading characteristics and are
used to calibrate the exposure and rate the test specimens.

o Exposure: The prepared specimens and Blue Wool Standards are mounted in the xenon arc
lamp apparatus. The apparatus is set to control the irradiance, temperature, and humidity to
simulate natural daylight conditions.
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o Evaluation: The specimens are exposed to the xenon arc light for a specified period or until a
predetermined amount of fading occurs in a specific Blue Wool Standard. The color change
of the exposed portion of each test specimen is then compared to its unexposed portion. The
degree of fading is assessed visually using the Gray Scale for Color Change or
instrumentally with a spectrophotometer.

e Rating: The light fastness rating is assigned based on the Blue Wool Standard that shows a
similar degree of fading to the test specimen. The rating is given on a scale of 1 to 8, where
1 indicates very poor light fastness and 8 indicates excellent light fastness.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the

light fastness of disperse dyes.
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Caption: Experimental workflow for light fastness testing.

« To cite this document: BenchChem. [A Comparative Analysis of Light Fastness: Disperse
Blue 291 vs. Disperse Blue 79]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1555591 1#light-fastness-comparison-of-disperse-
blue-291-and-disperse-blue-79]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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